Cas no 1807093-16-8 (4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine
• CAS No: 1807093-16-8
• MF: C₈H₉F₂IN₂O
• MW: 314.071141004562
• CID: 4891303
• Update Time: 2025-05-19

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine

• Inchi： 1S/C8H9F2IN2O/c1-14-8-6(7(9)10)4(2-12)5(11)3-13-8/h3,7H,2,12H2,1H3
• InChI Key： NBDJHZBHBXVBBH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CN)OC

Computed Properties

• Exact Mass: 313.973
• Monoisotopic Mass: 313.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1807093-16-8)

4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine, identified by the chemical identifier CAS No. 1807093-16-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its aminomethyl, difluoromethyl, and iodo substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug discovery.

The aminomethyl group at the 4-position of the pyridine ring introduces a nucleophilic center, making the compound a valuable intermediate in the synthesis of more complex molecules. This functionality is particularly useful in forming amide or urea bonds, which are common motifs in bioactive molecules. Additionally, the presence of a difluoromethyl group at the 3-position enhances the metabolic stability and lipophilicity of the compound, attributes that are often sought after in drug candidates. The iodo substituent at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of diverse molecular architectures.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds exhibit properties ranging from antimicrobial to anticancer effects. The specific arrangement of substituents in 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine makes it a promising candidate for further exploration in these areas. Research has shown that modifications at the 3- and 5-positions can significantly influence the biological profile of pyridine derivatives, suggesting that this compound may serve as a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments with high affinity for biological targets and then combining them to create more potent and selective drugs. The structural features of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine, particularly its ability to undergo facile functionalization and its favorable physicochemical properties, make it an ideal candidate for such strategies. By leveraging its reactive sites, researchers can rapidly explore chemical space and identify lead compounds with desirable pharmacological properties.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine is another area where this compound stands out. The synthesis involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the aminomethyl group typically involves nucleophilic substitution reactions, while the addition of the difluoromethyl group may require metal-catalyzed cross-coupling or other advanced synthetic methodologies. The final step often involves iodination at the 5-position, which can be achieved through electrophilic aromatic substitution reactions under controlled conditions. These synthetic challenges highlight the complexity and sophistication involved in producing this compound but also underscore its importance as a building block in medicinal chemistry.

The potential applications of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine extend beyond traditional pharmaceuticals. For example, it has shown promise in materials science as a precursor for organic electronic materials due to its ability to form stable and conductive polymers. Additionally, its unique structural features make it suitable for use as a ligand in catalytic systems, where it can facilitate various organic transformations with high efficiency.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1807093-16-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its structural features enable diverse functionalization strategies, making it an invaluable tool for researchers exploring new drug candidates and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in driving innovation across multiple scientific disciplines.